
In-Depth Technical Guide: Safety and Handling
of Methyl 3-oxo-3-phenylpropanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-oxo-3-phenylpropanoate

Cat. No.: B1268224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Methyl 3-oxo-3-phenylpropanoate (CAS 614-27-7). The information is intended to support

laboratory safety protocols and ensure the well-being of personnel working with this compound.

Chemical Identification and Physical Properties
Methyl 3-oxo-3-phenylpropanoate is a chemical intermediate with the molecular formula

C₁₀H₁₀O₃.[1][2] It is important to be aware of its physical characteristics to handle it safely.
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Property Value

Molecular Weight 178.18 g/mol [1][2][3]

Molecular Formula C₁₀H₁₀O₃[1][2]

Appearance Not Available

Melting Point 30-40 °C[4]

Boiling Point 138 °C (at 20 Torr)[4]

Flash Point Not specified in the search results.

Density 1.1580 g/cm³[4]

pKa 9.83[4]

Solubility Slightly soluble (2.3 g/L at 25 °C)[1]

CAS Number 614-27-7[1][2][3][4][5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 3-oxo-3-phenylpropanoate is classified with the following hazard statements:

H225: Highly flammable liquid and vapor.[6]

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The corresponding GHS pictograms would include symbols for flammability, acute toxicity

(harmful), and irritation.

Toxicological Data
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Comprehensive toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) values for oral, dermal, and inhalation routes, are not readily available in

the public domain. The provided safety data sheets indicate "no data available" for these

parameters.[7] Therefore, this compound should be handled with the assumption that it is

potentially toxic.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure a safe

working environment.

4.1. Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[7]

Prevent the formation of dust and aerosols.[7]

Use non-sparking tools and take measures to prevent electrostatic discharge.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.

4.2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store separately from foodstuff containers.[7]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Methyl 3-oxo-3-
phenylpropanoate:
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Protection Type Specifications

Eye/Face Tightly fitting safety goggles or a face shield.

Skin

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes. For larger

quantities, consider additional protective

clothing.

Respiratory

In case of insufficient ventilation or potential for

aerosol formation, use a NIOSH-approved

respirator with an appropriate cartridge.

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
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7.1. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7]

7.2. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth, vermiculite)

and place it in a suitable container for disposal. Ventilate the area and wash the spill site

after material pickup is complete.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide and

carbon dioxide. Secondary decomposition products could include biphenyl and fluorene.[8]
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Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[7] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal.[7]

Logical Workflow for Safety and Handling
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Caption: Logical workflow for the safe handling of Methyl 3-oxo-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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